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A comprehensive investigation into the magnetic properties of the holmium germanide

compound, HoGe1.67, reveals its antiferromagnetic ordering at low temperatures. This

technical guide provides researchers, scientists, and drug development professionals with an

in-depth analysis of the material's magnetic behavior, supported by quantitative data, detailed

experimental protocols, and visual representations of the experimental workflow and key

magnetic relationships.

Core Findings
Recent research has successfully synthesized and characterized HoGe1.67, a compound

crystallizing in the AlB₂-type structure with vacancies.[1][2][3] The key finding is the presence of

an antiferromagnetic (AFM) order at a Néel temperature (Tₙ) of 9.9 K.[1][2][3] This is in contrast

to the ferromagnetic behavior observed in isostructural HoB₂, suggesting that the in-plane

distance between the Ho³⁺ ions is a critical parameter in determining the magnetic ground

state.[1][2]

Quantitative Data Summary
The magnetic and structural properties of HoGe1.67 are summarized in the tables below,

based on the findings from powder X-ray diffraction and DC magnetization measurements.[3]

Table 1: Crystallographic Data for HoGe1.67
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Parameter Value

Crystal Structure AlB₂-type (Hexagonal)

Space Group P6/mmm

Lattice Parameter (a) 4.16 Å

Lattice Parameter (c) 4.09 Å

Unit Cell Volume 61.21 Å³

Table 2: Magnetic Properties of HoGe1.67

Parameter Value

Néel Temperature (Tₙ) 9.9(2) K

Magnetic Entropy Change (at Tₙ, from 5 T to 0

T)
0.08(1) J/cm³K

Effective Magnetic Moment (μ_eff) 10.6 μ_B

Curie-Weiss Temperature (θ_CW) -18 K

High-Temperature Intercept of Inverse

Susceptibility (χ₀)
0.001 emu/mol

Experimental Protocols
The investigation of the antiferromagnetic ordering in HoGe1.67 involved the following key

experimental procedures:

Synthesis
Method: Arc Melting.

Starting Materials: High-purity Holmium (Ho) ingot (99.9 wt%), Germanium (Ge) powder

(99.99 wt%), and Nickel (Ni) wire (99 wt%).[3]
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Procedure: The constituent elements were weighed in the desired stoichiometric ratio and

melted in an argon atmosphere using an arc furnace. The resulting ingot was flipped and re-

melted multiple times to ensure homogeneity.

Structural Characterization
Technique: Powder X-ray Diffraction (PXRD).[3]

Instrumentation: A commercial diffractometer (e.g., Rigaku, MiniFlex600) with Cu-Kα

radiation (λ=1.5406 Å) was utilized.[2]

Procedure: The synthesized polycrystalline samples were ground into a fine powder and

mounted on a sample holder. The diffraction patterns were collected over a specified 2θ

range to identify the crystal structure and determine the lattice parameters.

Magnetic Property Measurements
Technique: DC Magnetization.[3]

Instrumentation: A commercial magnetometer with capabilities for varying temperature and

applied magnetic fields.

Procedure:

Temperature-dependent magnetic susceptibility (χ-T): The magnetization of the sample

was measured as a function of temperature under a constant applied magnetic field. The

Néel temperature (Tₙ) was identified as the temperature at which a cusp or peak in the

susceptibility curve is observed, indicating the transition from a paramagnetic to an

antiferromagnetic state.[4][5][6]

Isothermal magnetization (M-H): The magnetization was measured as a function of the

applied magnetic field at various constant temperatures. These measurements help in

understanding the magnetic behavior in the ordered and paramagnetic states.

Curie-Weiss Analysis: The inverse magnetic susceptibility (1/χ) in the high-temperature

paramagnetic region was plotted against temperature (T). A linear fit to this data yields the

Curie-Weiss temperature (θ_CW) and the effective magnetic moment (μ_eff). A negative

θ_CW is indicative of dominant antiferromagnetic interactions.[7]
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Visualizations
The following diagrams illustrate the experimental workflow and the logical relationships of the

magnetic properties investigated in HoGe1.67.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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